Cas no 137780-01-9 (5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene)

5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene structure
137780-01-9 structure
Product Name:5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene
CAS No:137780-01-9
MF:C12H17ClO3
MW:244.714583158493
CID:2772374
PubChem ID:43516796
Update Time:2025-04-21

5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 137780-01-9
    • 5-(Chloromethyl)-1,3-dimethoxy-2-propoxybenzene
    • DTXSID20656109
    • Inchi: 1S/C12H17ClO3/c1-4-5-16-12-10(14-2)6-9(8-13)7-11(12)15-3/h6-7H,4-5,8H2,1-3H3
    • InChI Key: DMGKCNPPEALVLC-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(=C(C=1)OC)OCCC)OC

Computed Properties

  • Exact Mass: 244.0866221Da
  • Monoisotopic Mass: 244.0866221Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 27.7Ų
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